Oxido(oxo)iron

Specification

• Molecular Formula: FeO2-
• Molecular Weight: 87.84 g/mol
• IUPAC Name: oxido(oxo)iron
• Standard InChI: InChI=1S/Fe.2O/q;;-1
• Standard InChI Key: IADHXOUMHIHGLF-UHFFFAOYSA-N
• SMILES: [O-][Fe]=O
• Canonical SMILES: [O-][Fe]=O

Introduction

Chemical Structure and Properties

Molecular Composition and Identification

Oxido(oxo)iron has a molecular formula of FeO2- with a molecular weight of 87.84 g/mol. Its IUPAC name is officially recognized as oxido(oxo)iron, and it can be represented by the SMILES notation [O-][Fe]=O. The compound's Standard InChI is InChI=1S/Fe.2O/q;;-1, with an InChIKey of IADHXOUMHIHGLF-UHFFFAOYSA-N.

The chemical structure of oxido(oxo)iron features an iron atom with multiple bonding to oxygen, where one oxygen forms a double bond with iron while the other is present as an oxide anion. This arrangement contributes to the compound's unique reactivity profile and its ability to participate in various chemical transformations.

Structural Characteristics and Bonding

The Fe-O bond in oxido(oxo)iron exhibits significant multiple bond character, which distinguishes it from many other iron-oxygen compounds. Research on related iron(III) oxo complexes has revealed unusually short Fe-O bond lengths, consistent with iron-oxygen multiple bonding. For instance, studies on specific iron(III) oxo complexes like PhB(AdIm)3Fe=O have demonstrated bond orders as high as 2.5, challenging conventional understanding of metal-oxo bonding in this oxidation state.

The ability of certain iron(III)-oxo complexes to support multiply bonded oxo species despite the lower Fe3+ oxidation state is largely attributed to specific geometric configurations, such as pseudo-tetrahedral geometry enforced by specialized ligands. This arrangement differs from traditional expectations based on the "Oxo Wall" concept, which generally limits strong metal-oxo multiple bonding to complexes with fewer than four d-electrons.

Physical and Chemical Properties

Property	Value
Molecular Formula	FeO2-
Molecular Weight	87.84 g/mol
SMILES Notation	[O-][Fe]=O
Standard InChI	InChI=1S/Fe.2O/q;;-1
Predicted CCS [M+H]+	106.5 Ų
Predicted CCS [M-H]-	105.4 Ų
Fe-O Stretching Frequency	~858 cm-1 (in related complexes)

Synthesis and Preparation Methods

Industrial Synthesis

The industrial synthesis of oxido(oxo)iron compounds typically involves high-temperature processes. For sodium oxido(oxo)iron, which is a common form of the compound, production occurs in high-temperature furnaces where iron oxides react with sodium hydroxide under carefully controlled conditions. These reactions must be precisely managed to optimize yield and minimize unwanted impurities. Following synthesis, the resulting product undergoes various purification processes to meet specific application standards and requirements.

Laboratory Preparation

While the search results don't provide specific laboratory-scale synthesis methods for pure oxido(oxo)iron, related iron-oxo complexes have been prepared through various routes. For instance, the synthesis of iron(III) oxo complexes often involves specialized ligand frameworks that can stabilize the reactive Fe=O moiety. The use of supporting ligands such as tris(carbene)borate has enabled the isolation and characterization of stable iron(III) oxo species that would otherwise be too reactive for detailed study.

Reactivity and Mechanisms

Oxidation Capabilities

Oxido(oxo)iron compounds demonstrate significant oxidative capabilities, making them valuable in various chemical transformations. The iron-oxo unit can facilitate electron transfer processes, particularly in oxidation reactions involving organic and inorganic substrates. The mechanism by which these compounds exert their oxidative capabilities typically involves the transfer of oxygen atoms to substrates.

Research on specific iron(III) oxo complexes has shown that they can perform hydrocarbon oxidations, facilitating both C–O bond formation and dehydrogenation reactions. Notably, the complex PhB(AdIm)3Fe=O has demonstrated the ability to oxidize toluene and dehydrogenate ethylbenzene, reactions that are typically associated with higher oxidation state iron species.

Factors Affecting Reactivity

The reactivity of oxido(oxo)iron is influenced by several factors, including:

• Temperature: Reaction rates typically increase with temperature, affecting both the kinetics and thermodynamics of oxidation processes.

• pH: The proton concentration can significantly impact the stability and reactivity of iron-oxo species.

• Presence of other reactants or catalysts: Additional chemical species can either enhance or inhibit the oxidative capabilities of oxido(oxo)iron.

• Coordination environment: The ligands surrounding the iron center can dramatically alter the reactivity of the Fe=O moiety. For instance, second-coordination sphere hydrogen-bond donors have been shown to stabilize and shield the oxo ligand, thereby masking its reactivity.

Applications

Catalysis Applications

Oxido(oxo)iron plays a significant role in catalysis, particularly in oxidation reactions. The compound's ability to transfer oxygen atoms to substrates makes it valuable in various synthetic transformations. Iron-oxo species are implicated in important biological and synthetic oxidative transformations, serving as catalysts for reactions such as water oxidation and organic substrate functionalization.

Environmental Applications

In environmental contexts, particularly water treatment, iron-oxo compounds such as sodium oxido(oxo)iron act as strong oxidizing agents capable of degrading organic pollutants and oxidizing inorganic ions such as sulfides and nitrites. This property makes them valuable tools in addressing water contamination issues and improving water quality.

Biological Relevance

Iron-oxo species play critical roles in biological systems, particularly in enzymatic oxidation reactions. The iron oxo unit [Fe=O] serves as a key intermediate in biological oxidation reactions catalyzed by various enzymes. While higher oxidation states like iron(IV) oxo [FeIV=O]2+ have been well-studied in nonheme iron-containing oxygenases, the iron(III) oxo [FeIII=O]+ unit provides valuable insights into alternative pathways for biological oxidations.

Some iron-oxo compounds exhibit antimicrobial activity by generating reactive oxygen species that damage microbial cells, suggesting potential applications in addressing pathogenic microorganisms. Additionally, certain iron-oxo species can induce oxidative stress in cancer cells, pointing to possible therapeutic applications in oncology.

Related Compounds

Sodium Oxido(oxo)iron

Sodium oxido(oxo)iron (1/1), often referred to as sodium ferrate, has the formula NaFeO₂ or sometimes represented as Fe2Na2O4 with a molecular weight of 221.67 g/mol. This compound features iron in the +3 oxidation state coordinated with oxygen atoms and is known for its strong oxidizing properties. The CAS number for this compound is 12062-85-0.

Sodium oxido(oxo)iron finds applications in:

• Water treatment as an oxidizing agent for pollutants

• Catalysis for various chemical transformations

• Biological applications leveraging its antimicrobial properties

Comparison with Other Iron Oxides

Iron oxides comprise a diverse family of compounds composed of iron and oxygen, often in non-stoichiometric ratios. While oxido(oxo)iron represents a specific iron-oxygen complex, it's important to differentiate it from common iron oxides such as:

• Wüstite (FeO): An iron(II) oxide

• Magnetite (Fe3O4): A mixed iron(II,III) oxide

• Hematite (α-Fe2O3): An alpha phase iron(III) oxide

• Maghemite (γ-Fe2O3): A gamma phase iron(III) oxide

These iron oxides play important roles in geological processes, serve as iron ores, and find applications as pigments, catalysts, and in various industrial processes.

Recent Research and Future Perspectives

Advancements in Iron-Oxo Chemistry

Recent research has challenged traditional understanding of iron-oxo chemistry, particularly regarding the stability and reactivity of iron(III) oxo species. The characterization of thermally stable iron(III) oxo complexes that lack second-coordination sphere hydrogen-bond donors represents a significant advancement in this field. Such complexes, exemplified by PhB(AdIm)3Fe=O, demonstrate that iron(III) oxo species can exhibit substantial metal-oxygen multiple bonding while maintaining reactivity toward organic substrates.

These findings expand the potential application scope of iron-oxo chemistry and provide new insights into reaction mechanisms that may be relevant to both synthetic and biological systems.

Future Research Directions

Future research on oxido(oxo)iron will likely focus on:

• Developing more efficient synthesis methods for stable iron-oxo complexes with tailored reactivity profiles

• Exploring applications in green chemistry, particularly for selective oxidation of organic compounds

• Investigating potential medicinal applications, especially in antimicrobial and anticancer therapies

• Enhancing the catalytic efficiency of iron-oxo compounds for industrial processes

The continued study of oxido(oxo)iron and related iron-oxo species promises to yield valuable insights into fundamental chemical principles while addressing practical challenges in catalysis, environmental remediation, and biological applications.